Cas no 98359-77-4 (Benzenesulfonyl chloride, 2,4,6-trinitro-)
98359-77-4 structure
Product Name:Benzenesulfonyl chloride, 2,4,6-trinitro-
CAS No:98359-77-4
MF:C6H2ClN3O8S
MW:311.613379001617
CID:2820743
Update Time:2023-08-07
Benzenesulfonyl chloride, 2,4,6-trinitro- Chemical and Physical Properties
Names and Identifiers
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- Benzenesulfonyl chloride, 2,4,6-trinitro-
- 2,4,6-Trinitrobenzene-1-sulfonyl chloride
-
- Inchi: 1S/C6H2ClN3O8S/c7-19(17,18)6-4(9(13)14)1-3(8(11)12)2-5(6)10(15)16/h1-2H
- InChI Key: QYVRLISBQOBDQB-UHFFFAOYSA-N
- SMILES: ClS(C1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 475
- XLogP3: 1.4
- Topological Polar Surface Area: 180
Benzenesulfonyl chloride, 2,4,6-trinitro- Related Literature
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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